Cas no 180311-39-1 (Ethanone,2,2,2-trifluoro-1-(2-methoxy-5-methylphenyl)-)

Ethanone, 2,2,2-trifluoro-1-(2-methoxy-5-methylphenyl)- is a fluorinated aromatic ketone with a methoxy and methyl substituent on the phenyl ring. Its trifluoroacetyl group enhances electrophilic reactivity, making it a valuable intermediate in organic synthesis, particularly for constructing complex fluorinated molecules. The electron-withdrawing trifluoromethyl group improves stability and influences the compound's reactivity in nucleophilic addition or substitution reactions. The methoxy and methyl groups provide steric and electronic modulation, enabling selective functionalization. This compound is useful in pharmaceutical and agrochemical research, where fluorinated motifs are sought for their metabolic stability and bioavailability. Its well-defined structure ensures reproducibility in synthetic applications.
Ethanone,2,2,2-trifluoro-1-(2-methoxy-5-methylphenyl)- structure
180311-39-1 structure
Product Name:Ethanone,2,2,2-trifluoro-1-(2-methoxy-5-methylphenyl)-
CAS No:180311-39-1
MF:C10H9F3O2
MW:218.172473669052
MDL:MFCD02260835
CID:113422
PubChem ID:24726834
Update Time:2025-05-28

Ethanone,2,2,2-trifluoro-1-(2-methoxy-5-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2,2,2-trifluoro-1-(2-methoxy-5-methylphenyl)-
    • 2,2,2-trifluoro-1-(2-methoxy-5-methyl-phenyl)ethanone
    • 2,2,2-trifluoro-1-(2-methoxy-5-methylphenyl)ethanone
    • 2'-Methoxy-5'-methyl-2,2,2-trifluoroacetophenone
    • 2-METHOXY-5-METHYL-2,2,2-TRIFLUOROACETOPHENONE
    • Ethanone, 2,2,2-trifluoro-1-(2-methoxy-5-methylphenyl)- (9CI)
    • 180311-39-1
    • SCHEMBL20309088
    • ZZQJGWYNTSMOMY-UHFFFAOYSA-N
    • EN300-1938247
    • DTXSID10645224
    • MFCD02260835
    • AKOS012259562
    • 2,2,2-TRIFLUORO-1-(2-METHOXY-5-METHYLPHENYL)ETHAN-1-ONE
    • MDL: MFCD02260835
    • Inchi: 1S/C10H9F3O2/c1-6-3-4-8(15-2)7(5-6)9(14)10(11,12)13/h3-5H,1-2H3
    • InChI Key: ZZQJGWYNTSMOMY-UHFFFAOYSA-N
    • SMILES: FC(C(C1C=C(C)C=CC=1OC)=O)(F)F

Computed Properties

  • Exact Mass: 218.05547
  • Monoisotopic Mass: 218.05546401g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.228
  • Boiling Point: 240.5°Cat760mmHg
  • Flash Point: 96.5°C
  • Refractive Index: 1.455
  • PSA: 26.3

Ethanone,2,2,2-trifluoro-1-(2-methoxy-5-methylphenyl)- Pricemore >>

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